Cas no 33007-83-9 (Trimethylolpropane tris(3-Mercaptopropanoate))

• Product Name: Trimethylolpropane tris(3-Mercaptopropanoate)
• CAS No: 33007-83-9
• MF: C₁₅H₂₆O₆S₃
• MW: 398.558341503143
• MDL: MFCD00046842
• CID: 306486
• PubChem ID: 160870910
• Update Time: 2025-11-06

Trimethylolpropane tris(3-Mercaptopropanoate) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-, 1,1'-[2-ethyl-2-[(3-mercapto-1-oxopropoxy)methyl]-1,3-propanediyl]ester
• Trimethylolpropane Tris(3-mercaptopropionate)
• TMPMP
• 1,1,1-Tris(3-mercaptopropionyloxymethyl)propane
• 3TP6
• Epicure QX 30
• Epikure QX 30
• JER Cure QX 30
• Mercaptate P 33
• P 33
• P 33 (ester)
• PEMP 2
• QX 30
• TMMP
• TMTP
• Thiocure TMPMP
• Trimethylolpropane tris(beta-mercaptopropionate)
• Trimethylolpropane tris(3-Mercaptopropanoate)

• MDL： MFCD00046842
• Inchi： 1S/C15H26O6S3/c1-2-15(9-19-12(16)3-6-22,10-20-13(17)4-7-23)11-21-14(18)5-8-24/h22-24H,2-11H2,1H3
• InChI Key： IMQFZQVZKBIPCQ-UHFFFAOYSA-N
• SMILES： CCC(COC(CCS)=O)(COC(CCS)=O)COC(CCS)=O

Computed Properties

• Exact Mass: 398.08900
• Monoisotopic Mass: 398.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.21 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 220°C/0.3mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.518(lit.)
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 195.30000
• LogP: 1.97210
• Solubility: Not determined

Trimethylolpropane tris(3-Mercaptopropanoate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Material Chemicals High Polymer Materials

Additional information on Trimethylolpropane tris(3-Mercaptopropanoate)

Trimethylolpropane tris(3-Mercaptopropanoate) and Its Applications in Modern Chemical Research

Trimethylolpropane tris(3-Mercaptopropanoate), with the CAS number 33007-83-9, is a highly versatile compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, often abbreviated as TMP-TMP, is a triester derived from trimethylolpropane and 3-mercaptopropanoic acid. Its unique molecular structure, featuring three thiolate groups, makes it an invaluable reagent in various synthetic applications. The presence of these thiolate functionalities allows for a wide range of chemical reactions, including cross-coupling, polymerization, and metal coordination, which are critical in the development of advanced materials and pharmaceuticals.

The CAS number 33007-83-9 provides a unique identifier for this compound, ensuring precise classification and communication within the scientific community. This standardized numbering system is essential for regulatory compliance, literature referencing, and inventory management in research laboratories. The compound's molecular formula, C₁₅H₂₆O₆S₃, highlights its composition and aids in understanding its reactivity and potential applications.

In recent years, Trimethylolpropane tris(3-Mercaptopropanoate) has been extensively studied for its role in the synthesis of functional materials. One of the most notable applications is in the development of conductive polymers. The thiolate groups can participate in self-assembling processes, leading to the formation of ordered nanostructures that enhance electrical conductivity. This property is particularly relevant in the field of organic electronics, where efficient charge transport is crucial for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

Furthermore, the compound has shown promise in the realm of drug delivery systems. Researchers have explored its potential as a cross-linking agent for hydrogels, which are widely used in biomedical applications due to their biocompatibility and tunable mechanical properties. The thiol groups can react with other thiol-containing molecules, such as peptides or proteins, to form stable networks. These hydrogels have been investigated for their ability to encapsulate therapeutic agents and release them in a controlled manner, thereby improving treatment efficacy.

Recent advancements in green chemistry have also highlighted the importance of Trimethylolpropane tris(3-Mercaptopropanoate) as an eco-friendly solvent and reactant. Traditional synthetic methods often rely on hazardous solvents that pose environmental risks. In contrast, TMP-TMP offers a more sustainable alternative due to its lower toxicity profile and biodegradability. This aligns with the growing global emphasis on reducing the environmental footprint of chemical processes.

The compound's utility extends to catalysis as well. The thiolate groups can act as ligands for transition metals, facilitating various catalytic reactions such as hydrogenation and oxidation. Such catalytic systems are integral to fine chemical synthesis, enabling the efficient production of complex molecules with high selectivity and yield. The ability to fine-tune reaction conditions using TMP-TMP opens up new possibilities for optimizing synthetic pathways.

Another emerging area where Trimethylolpropane tris(3-Mercaptopropanoate) is making strides is in the field of nanotechnology. Its ability to form stable complexes with metal ions has been exploited to create novel nanomaterials with tailored properties. These materials have potential applications in areas such as sensors, catalysts, and even nanomedicine. The precise control over particle size and morphology afforded by TMP-TMP-based synthesis methods is crucial for achieving desired performance characteristics.

From an industrial perspective, the demand for Trimethylolpropane tris(3-Mercaptopropanoate) is driven by its versatility and cost-effectiveness. As research continues to uncover new applications, the market for this compound is expected to grow significantly. Manufacturers are investing in scalable production methods to meet this increasing demand while adhering to stringent quality control measures to ensure consistency across batches.

In conclusion, Trimethylolpropane tris(3-Mercaptopropanoate) stands out as a multifunctional compound with broad applicability across multiple scientific disciplines. Its unique chemical properties make it indispensable in fields ranging from polymer science to pharmaceutical development. As research progresses and new methodologies are developed, it is likely that even more innovative uses will be discovered, further solidifying its importance in modern chemical research.